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1-(2,2,2-trifluoroacetyl)piperidine-
Compound Name:
4-carboxylic acid

Cat. No.: B143274

An In-Depth Technical Review of 1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic Acid

Introduction

1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is a synthetically important heterocyclic
compound belonging to the piperidine class. The piperidine ring is a prevalent scaffold in
medicinal chemistry, found in numerous pharmaceuticals and biologically active compounds.
The incorporation of a trifluoroacetyl group at the nitrogen atom significantly modulates the
electronic properties and lipophilicity of the molecule, making it a valuable building block for the
synthesis of novel drug candidates. This technical guide provides a comprehensive review of
the available literature on its synthesis, properties, and potential applications, tailored for
researchers and professionals in drug development. While this specific molecule is primarily
documented as a chemical intermediate, the broader context of trifluoroacetylated piperidines
suggests its potential in developing agents for various therapeutic areas.[1][2]

Physicochemical Properties

The fundamental physicochemical properties of 1-(2,2,2-trifluoroacetyl)piperidine-4-
carboxylic acid have been reported by various chemical suppliers and databases. These
properties are crucial for its handling, storage, and application in synthetic chemistry. A
summary of this data is presented in the table below.
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Property Value References
CAS Number 126501-70-0 [3][4][5]
Molecular Formula CsH10F3NOs3 [311415][6]
Molecular Weight 225.17 g/mol 31516171
Appearance White solid [3]

Melting Point 117 °C [3]

Boiling Point 386.6 £ 42.0 °C (Predicted) [31141[5]
Density 1.430 + 0.06 g/cm3 (Predicted) [31[8]
Storage Sealed in dry, Room 18]

Temperature
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Caption: Synthetic workflow for 1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid.

Synthesis Data Summary

Parameter Details Reference
Starting Material Piperidine-4-carboxylic acid [3]
_ Trifluoromethanesulfonic

Acylating Agent ) [3]
anhydride

Solvent Dichloromethane (DCM) [3]

Temperature 0°C [3]

Reaction Time Overnight [3]

o Silica gel column

Purification [3]
chromatography

Yield 70% [3]

Detailed Experimental Protocol

A representative experimental protocol for the synthesis is as follows: To a solution of
piperidine-4-carboxylic acid (4 g, 30.97 mmol) in dichloromethane (20 mL),
trifluoromethanesulfonic anhydride (7.8 g) was added slowly and dropwise at 0 °C.[3] The
reaction mixture was stirred at 0 °C overnight.[3] Following the completion of the reaction, the
solution was diluted with water. The organic layer was separated and concentrated. The
resulting crude product was purified by silica gel column chromatography to yield the final
compound as a white solid (70% yield).[3]

An alternative approach mentioned in patent literature involves using trifluoroacetic anhydride
in toluene with pyridine as a base, highlighting a different reagent choice for the N-acylation
step.[1]

Applications in Drug Discovery and Development

A direct literature search for the biological activity of 1-(2,2,2-trifluoroacetyl)piperidine-4-
carboxylic acid does not yield specific results. Its primary value lies in its role as a versatile
chemical building block for creating more complex and pharmacologically active molecules.
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The trifluoroacetyl group acts as a protective group for the piperidine nitrogen and can
influence the molecule's binding characteristics, while the carboxylic acid moiety serves as a
handle for further chemical modifications, such as amide bond formation or esterification.

The piperidine scaffold itself is a key component in a wide range of therapeutic agents,
including antimicrobials, inhibitors of dihydrofolate reductase, and carbonic anhydrase
inhibitors.[2][9][10] Derivatives of piperidine have shown promise as inhibitors of enzymes like
1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis.[11]
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Caption: Role as a versatile building block in medicinal chemistry.

Conclusion

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://biomedpharmajournal.org/vol1no1/synthesis-and-antimicrobial-activity-of-piperidin-4-one-derivatives/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11442999/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11017293/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9975056/
https://www.benchchem.com/product/b143274?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid is a well-characterized chemical
intermediate whose value is primarily realized in its utility for synthetic chemistry. While direct
biological data for this specific compound is not readily available in the reviewed literature, its
structure combines two key features of high interest in medicinal chemistry: the piperidine
scaffold and a trifluoroacetyl group. The straightforward synthesis and the presence of a
modifiable carboxylic acid group make it an attractive starting point for constructing libraries of
more complex molecules for screening and drug development. Future research may focus on
synthesizing derivatives and evaluating their biological activities to unlock the therapeutic
potential of this versatile building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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